Cas no 1430401-34-5 (2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1430401-34-5
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD18733414
• CID: 4604169
• Update Time: 2025-06-08

2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxymethylpyridine-3-boronic acid pinacol ester
• 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD18733414
• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)10-6-7-11(9-16-5)15-8-10/h6-8H,9H2,1-5H3
• InChI Key： SCPWCHJJNLXTIM-UHFFFAOYSA-N
• SMILES： C1(COC)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1430401-34-5)

2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1430401-34-5) is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of pyridine-based boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the methoxymethyl and dioxaborolane moieties, make it a valuable building block for constructing complex molecules.

The growing interest in boron-containing compounds stems from their applications in drug discovery, agrochemicals, and advanced materials. Researchers frequently search for "boronic ester synthesis" or "pyridine boronic acid derivatives" to explore their reactivity and potential uses. The CAS No. 1430401-34-5 compound, in particular, has gained attention due to its stability and compatibility with diverse reaction conditions, making it a preferred choice for catalyzed coupling reactions.

In the context of green chemistry, this compound aligns with the demand for sustainable and efficient synthetic routes. Its role in C-H activation and bioconjugation techniques has been highlighted in recent studies, addressing queries like "how to functionalize pyridine rings" or "boronic esters in medicinal chemistry." The methoxymethyl group further enhances solubility and reactivity, enabling applications in proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs).

From an industrial perspective, 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine is synthesized under controlled conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are employed to validate its structural integrity. The compound's stability under ambient conditions and compatibility with microwave-assisted synthesis further broaden its utility, answering common search terms like "boronic ester handling precautions" or "pyridine derivatives storage."

Emerging trends in personalized medicine and biomaterials have spurred interest in this compound's potential. Its incorporation into fluorescent probes and enzyme inhibitors demonstrates its adaptability to cutting-edge research. As the scientific community explores "new boron-based therapeutics" and "smart materials design," CAS No. 1430401-34-5 remains a key player in innovation.

In summary, 2-(MethoxyMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine exemplifies the intersection of synthetic utility and interdisciplinary applications. Its relevance to drug development, catalysis, and material engineering ensures its continued prominence in scientific literature and industrial workflows.